2-Dodecyl-5-(2-sulfophenoxy)benzenesulfonic acid;ethyl-[6-(ethylamino)-9-(2-methoxycarbonylphenyl)-2,7-dimethylxanthen-3-ylidene]azanium
2-Dodecyl-5-(2-sulfophenoxy)benzenesulfonic acid;ethyl-[6-(ethylamino)-9-(2-methoxycarbonylphenyl)-2,7-dimethylxanthen-3-ylidene]azanium
Brand Name:
Vulcanchem
CAS No.:
108512-51-2
VCID:
VC0217637
InChI:
InChI=1S/2C27H28N2O3.C24H34O7S2/c2*1-6-28-22-14-24-20(12-16(22)3)26(18-10-8-9-11-19(18)27(30)31-5)21-13-17(4)23(29-7-2)15-25(21)32-24;1-2-3-4-5-6-7-8-9-10-11-14-20-17-18-21(19-24(20)33(28,29)30)31-22-15-12-13-16-23(22)32(25,26)27/h2*8-15,28H,6-7H2,1-5H3;12-13,15-19H,2-11,14H2,1H3,(H,25,26,27)(H,28,29,30)/p+2
SMILES:
CCCCCCCCCCCCC1=C(C=C(C=C1)OC2=CC=CC=C2S(=O)(=O)O)S(=O)(=O)O.CCNC1=CC2=C(C=C1C)C(=C3C=C(C(=[NH+]CC)C=C3O2)C)C4=CC=CC=C4C(=O)OC.CCNC1=CC2=C(C=C1C)C(=C3C=C(C(=[NH+]CC)C=C3O2)C)C4=CC=CC=C4C(=O)OC
Molecular Formula:
C78H92N4O13S2+2
Molecular Weight:
1357.7 g/mol
2-Dodecyl-5-(2-sulfophenoxy)benzenesulfonic acid;ethyl-[6-(ethylamino)-9-(2-methoxycarbonylphenyl)-2,7-dimethylxanthen-3-ylidene]azanium
CAS No.: 108512-51-2
Main Products
VCID: VC0217637
Molecular Formula: C78H92N4O13S2+2
Molecular Weight: 1357.7 g/mol
![2-Dodecyl-5-(2-sulfophenoxy)benzenesulfonic acid;ethyl-[6-(ethylamino)-9-(2-methoxycarbonylphenyl)-2,7-dimethylxanthen-3-ylidene]azanium - 108512-51-2](/images/no_structure.jpg)
| CAS No. | 108512-51-2 |
|---|---|
| Product Name | 2-Dodecyl-5-(2-sulfophenoxy)benzenesulfonic acid;ethyl-[6-(ethylamino)-9-(2-methoxycarbonylphenyl)-2,7-dimethylxanthen-3-ylidene]azanium |
| Molecular Formula | C78H92N4O13S2+2 |
| Molecular Weight | 1357.7 g/mol |
| IUPAC Name | 2-dodecyl-5-(2-sulfophenoxy)benzenesulfonic acid;ethyl-[6-(ethylamino)-9-(2-methoxycarbonylphenyl)-2,7-dimethylxanthen-3-ylidene]azanium |
| Standard InChI | InChI=1S/2C27H28N2O3.C24H34O7S2/c2*1-6-28-22-14-24-20(12-16(22)3)26(18-10-8-9-11-19(18)27(30)31-5)21-13-17(4)23(29-7-2)15-25(21)32-24;1-2-3-4-5-6-7-8-9-10-11-14-20-17-18-21(19-24(20)33(28,29)30)31-22-15-12-13-16-23(22)32(25,26)27/h2*8-15,28H,6-7H2,1-5H3;12-13,15-19H,2-11,14H2,1H3,(H,25,26,27)(H,28,29,30)/p+2 |
| Standard InChIKey | HIHBBYGCEIKWMH-UHFFFAOYSA-P |
| SMILES | CCCCCCCCCCCCC1=C(C=C(C=C1)OC2=CC=CC=C2S(=O)(=O)O)S(=O)(=O)O.CCNC1=CC2=C(C=C1C)C(=C3C=C(C(=[NH+]CC)C=C3O2)C)C4=CC=CC=C4C(=O)OC.CCNC1=CC2=C(C=C1C)C(=C3C=C(C(=[NH+]CC)C=C3O2)C)C4=CC=CC=C4C(=O)OC |
| Canonical SMILES | CCCCCCCCCCCCC1=C(C=C(C=C1)OC2=CC=CC=C2S(=O)(=O)O)S(=O)(=O)O.CCNC1=CC2=C(C=C1C)C(=C3C=C(C(=[NH+]CC)C=C3O2)C)C4=CC=CC=C4C(=O)OC.CCNC1=CC2=C(C=C1C)C(=C3C=C(C(=[NH+]CC)C=C3O2)C)C4=CC=CC=C4C(=O)OC |
| Synonyms | Xanthylium, 3,6-bis(ethylamino)-9-[2- (methoxycarbonyl)phenyl]-2,7-dimethyl-, salt with 2(or 5)-dodecyl-5(or 2)-(sulfophenoxy)benzenesulfonic acid (2:1) |
| PubChem Compound | 11988109 |
| Last Modified | Nov 11 2021 |
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